Cas no 681-08-3 (Propane, 1,1,1,3,3,3-hexafluoro-2-(trifluoromethoxy)-2-(trifluoromethyl)-)

Propane, 1,1,1,3,3,3-hexafluoro-2-(trifluoromethoxy)-2-(trifluoromethyl)- structure
681-08-3 structure
Product Name:Propane, 1,1,1,3,3,3-hexafluoro-2-(trifluoromethoxy)-2-(trifluoromethyl)-
CAS No:681-08-3
MF:C5F12O
MW:304.033743858337
CID:4140899
PubChem ID:13978926
Update Time:2025-04-24

Propane, 1,1,1,3,3,3-hexafluoro-2-(trifluoromethoxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Propane, 1,1,1,3,3,3-hexafluoro-2-(trifluoromethoxy)-2-(trifluoromethyl)-
    • NS00109426
    • 1,1,1,3,3,3-Hexafluoro-2-(trifluoromethoxy)-2-(trifluoromethyl)propane
    • DTXCID701325969
    • SCHEMBL9015789
    • DTXSID10896476
    • 681-08-3
    • Inchi: 1S/C5F12O/c6-2(7,8)1(3(9,10)11,4(12,13)14)18-5(15,16)17
    • InChI Key: WPJULLVPGWXWQS-UHFFFAOYSA-N
    • SMILES: C(F)(F)(F)C(OC(F)(F)F)(C(F)(F)F)C(F)(F)F

Computed Properties

  • Exact Mass: 303.9757526Da
  • Monoisotopic Mass: 303.9757526Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2Ų
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